Cas no 2229318-48-1 (1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid)
1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- EN300-1762326
- 1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid
- 2229318-48-1
- 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid
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- Inchi: 1S/C12H15NO3/c1-8-6-9(7-13-10(8)16-2)12(11(14)15)4-3-5-12/h6-7H,3-5H2,1-2H3,(H,14,15)
- InChI Key: KZZLXGOJVVXKIQ-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=NC(=C(C)C=2)OC)CCC1)=O
Computed Properties
- Exact Mass: 221.10519334g/mol
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 59.4Ų
1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762326-0.05g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1762326-0.1g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1762326-0.25g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1762326-0.5g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1762326-1.0g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1762326-2.5g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1762326-5.0g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1762326-10.0g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1762326-1g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1762326-5g |
1-(6-methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid |
2229318-48-1 | 5g |
$3977.0 | 2023-09-20 |
1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid
Comprehensive Overview of 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229318-48-1)
The compound 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2229318-48-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct cyclobutane-carboxylic acid backbone, coupled with a methoxy-methylpyridine moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation, which align with current trends in precision medicine and personalized therapeutics.
In recent years, the demand for heterocyclic compounds like 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid has surged due to their role in developing small-molecule drugs. This compound's pyridine and cyclobutane rings contribute to its stability and bioavailability, key factors highlighted in AI-driven drug design platforms. Notably, its carboxylic acid functional group allows for further derivatization, making it a valuable building block for medicinal chemistry projects. These attributes resonate with the growing focus on fragment-based drug discovery (FBDD), a hot topic in 2024's pharmaceutical R&D landscape.
From a synthetic chemistry perspective, the preparation of CAS No. 2229318-48-1 often involves cross-coupling reactions and ring-forming strategies, which are frequently searched in academic databases. The compound's methoxy group enhances its solubility profile, addressing a common challenge in drug formulation—a subject of numerous forum discussions among chemists. Furthermore, its methylpyridine segment is structurally analogous to several kinase inhibitor scaffolds, sparking interest in oncology research circles.
Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional intermediates, 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid exhibits favorable green chemistry metrics, aligning with the pharmaceutical industry's push toward sustainable synthesis. This aspect is increasingly scrutinized in ESG (Environmental, Social, and Governance) evaluations of chemical suppliers—a trending search term among procurement specialists.
Analytical characterization of this compound typically employs advanced techniques such as HPLC-MS and NMR spectroscopy, both widely discussed in quality control forums. Its chromatographic behavior and spectral fingerprints are well-documented, facilitating its adoption in high-throughput screening (HTS) workflows. These features make it particularly relevant to laboratories investing in automated synthesis platforms, another rapidly growing sector in chemical technology.
Market analysts note rising procurement inquiries for CAS 2229318-48-1, driven by its inclusion in several patent applications for metabolic disease therapies. This correlates with increased searches for "pyridine derivatives in diabetes research" and "cyclobutane-based therapeutics" across scientific literature databases. The compound's logP value and hydrogen bonding capacity—frequently queried parameters in ADMET prediction software—further underscore its drug-like properties.
In agrochemical applications, derivatives of 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid show promise as plant growth regulators, coinciding with heightened interest in sustainable crop protection solutions. Its structural motifs appear in recent studies on next-generation fungicides, a response to growing resistance issues—a major pain point reflected in agricultural search trends.
The compound's crystal structure and polymorphism characteristics have been investigated using X-ray diffraction, addressing common formulation challenges discussed in preformulation studies webinars. This data is invaluable for developers working on salt selection strategies, a critical step in pharmaceutical development pipelines that generates substantial online engagement.
Supply chain specialists emphasize the importance of reliable scale-up protocols for 2229318-48-1, as evidenced by conference proceedings on kilogram-scale synthesis. These practical considerations complement theoretical research, creating a balanced knowledge ecosystem around this compound—an approach highly valued in industry-academia collaboration initiatives.
Looking ahead, 1-(6-Methoxy-5-methylpyridin-3-yl)cyclobutane-1-carboxylic acid is poised to maintain its relevance as both a research tool and a potential therapeutic precursor. Its multifaceted applications across life sciences and material chemistry ensure its continued presence in scientific literature and commercial catalogs, meeting the evolving needs of modern chemical innovation.
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